Cas no 858117-69-8 (Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-)

Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- structure
858117-69-8 structure
Product Name:Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
CAS No:858117-69-8
MF:C14H9N3O3
MW:267.239562749863
CID:663260
PubChem ID:11402895
Update Time:2025-04-19

Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
    • (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)-phenylmethanone
    • SCHEMBL878818
    • 858117-69-8
    • DTXSID60464826
    • Inchi: 1S/C14H9N3O3/c18-13(9-4-2-1-3-5-9)10-8-16-14-12(10)11(17(19)20)6-7-15-14/h1-8H,(H,15,16)
    • InChI Key: CIUQRALHSQKXJW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=CNC2C1=C(C=CN=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 267.06439116g/mol
  • Monoisotopic Mass: 267.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.6Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD